Cas no 16256-21-6 (2-amino-2-phenylethanethioamide)

• Product Name: 2-amino-2-phenylethanethioamide
• CAS No: 16256-21-6
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD19982624
• CID: 5190979
• Update Time: 2025-10-23

2-amino-2-phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide, α-amino-
• 2-Amino-2-phenylethanethioamide
• 2-amino-2-phenylethanethioamide

• MDL： MFCD19982624
• Inchi： 1S/C8H10N2S/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,9H2,(H2,10,11)
• InChI Key： MWYKYPSXTVKJAC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(=S)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-phenylethanethioamide

Comprehensive Overview of 2-Amino-2-phenylethanethioamide (CAS No. 16256-21-6): Properties, Applications, and Research Insights

2-Amino-2-phenylethanethioamide (CAS No. 16256-21-6), a sulfur-containing organic compound, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This thioamide derivative combines a phenyl ring with an amino group and a thioamide moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating protein-protein interactions.

The compound’s molecular formula C8H10N2S and molecular weight 166.24 g/mol highlight its compact yet functionally rich architecture. Its thioamide group (-C(=S)-NH2) distinguishes it from conventional amides, offering enhanced hydrogen-bonding capabilities and metal-chelating properties. These characteristics make 2-amino-2-phenylethanethioamide valuable in designing bioactive molecules, such as kinase inhibitors or antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research.

Recent studies have investigated the synthetic pathways for CAS 16256-21-6, emphasizing green chemistry approaches to improve yield and reduce environmental impact. For instance, catalytic methods using transition metals or organocatalysts have been explored to optimize the conversion of 2-amino-2-phenylethanenitrile to the thioamide derivative. Such innovations address the growing demand for sustainable synthesis in the chemical industry, a topic frequently searched in academic and industrial forums.

Beyond synthesis, the compound’s spectroscopic properties (e.g., IR, NMR, and mass spectrometry data) are well-documented, aiding in quality control and structural verification. Analytical chemists often reference these datasets when developing high-throughput screening protocols or validating pharmaceutical intermediates. The compound’s stability under various pH conditions also makes it suitable for formulation studies, particularly in optimizing drug delivery systems like nanocarriers.

In the context of AI-driven drug design, 2-amino-2-phenylethanethioamide has been featured in computational studies predicting its binding affinity with biological targets. Machine learning models trained on thioamide-containing compounds suggest its potential as a scaffold for neurological therapeutics, coinciding with rising public interest in neurodegenerative disease treatments. These insights are frequently queried in scientific databases and patent literature.

From a commercial perspective, suppliers of CAS 16256-21-6 highlight its role in custom synthesis and contract research. The compound’s pricing and availability are influenced by factors like purity (>98% HPLC grade) and scale-up feasibility, topics often discussed in chemical procurement platforms. Regulatory compliance, including REACH and GMP standards, further ensures its safe handling in industrial settings.

Future directions for 2-amino-2-phenylethanethioamide research may include exploring its catalytic applications or derivatization for material science, such as polymer modifiers. As the scientific community prioritizes multifunctional compounds, this thioamide’s adaptability positions it as a candidate for interdisciplinary innovation, bridging gaps between organic chemistry and biotechnology.